Cas no 2757999-95-2 (1-(1-Amino-2-hydroxyethyl)cyclopropan-1-ol; trifluoroacetic acid)

• Product Name: 1-(1-Amino-2-hydroxyethyl)cyclopropan-1-ol; trifluoroacetic acid
• CAS No: 2757999-95-2
• MF: C₇H₁₂F₃NO₄
• MW: 231.169692993164
• CID: 6078138
• PubChem ID: 165761969
• Update Time: 2025-05-21

1-(1-Amino-2-hydroxyethyl)cyclopropan-1-ol; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37340930
• 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol; trifluoroacetic acid
• 2757999-95-2
• 1-(1-Amino-2-hydroxyethyl)cyclopropan-1-ol; trifluoroacetic acid

• Inchi： 1S/C5H11NO2.C2HF3O2/c6-4(3-7)5(8)1-2-5;3-2(4,5)1(6)7/h4,7-8H,1-3,6H2;(H,6,7)
• InChI Key： GLPPNHNXHHPFBB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC1(C(CO)N)CC1

Computed Properties

• Exact Mass: 231.07184235g/mol
• Monoisotopic Mass: 231.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 1-(1-Amino-2-hydroxyethyl)cyclopropan-1-ol; trifluoroacetic acid

Compound CAS No. 2757999-95-2: 1-(1-Amino-2-Hydroxyethyl)cyclopropan-1-Ol and Trifluoroacetic Acid

Compound CAS No. 2757999-95-2, commonly referred to as 1-(1-Amino-2-Hydroxyethyl)cyclopropan-1-Ol, is a unique organic compound with significant applications in various fields of chemistry and biochemistry. This compound, often paired with Trifluoroacetic Acid (TFA), has garnered attention due to its versatile properties and potential in drug development, catalysis, and material science. Recent advancements in synthetic methodologies have further enhanced its utility, making it a focal point in contemporary chemical research.

The molecular structure of 1-(1-Amino-2-Hydroxyethyl)cyclopropan-1-Ol is characterized by a cyclopropane ring fused with an amino alcohol moiety, which imparts unique electronic and steric properties. The presence of both amino and hydroxyl groups introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents and its reactivity in various chemical transformations. This compound's ability to act as both a nucleophile and a base makes it valuable in organic synthesis, particularly in the construction of complex molecules with high stereochemical control.

Trifluoroacetic Acid (TFA), a strong acid commonly used as a catalyst or reagent in organic reactions, plays a pivotal role in the synthesis and functionalization of 1-(1-Amino-2-Hydroxyethyl)cyclopropan-1-Ol. Recent studies have demonstrated the use of TFA in facilitating enantioselective reactions, where the compound serves as a chiral auxiliary or ligand for transition metal catalysts. This synergy between the two compounds has opened new avenues for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

One of the most promising applications of Compound CAS No. 2757999-95-2 lies in its potential as a building block for drug discovery. Its cyclopropane ring is known to exhibit interesting pharmacokinetic properties, including improved bioavailability and enhanced stability against metabolic degradation. Researchers have explored its use in designing small molecule inhibitors targeting various disease-related proteins, such as kinases and proteases. The integration of TFA into these studies has further optimized the compound's bioactivity and selectivity.

Moreover, the combination of 1-(1-Amino-2-Hydroxyethyl)cyclopropan-1-Ol and Trifluoroacetic Acid has been instrumental in advancing catalytic processes. For instance, TFA's ability to protonate specific sites on the compound enables precise control over reaction pathways, leading to higher yields and fewer byproducts. This has been particularly beneficial in industrial settings where scalability and cost-effectiveness are paramount.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of Compound CAS No. 2757999-95-2. Quantum mechanical simulations have revealed that the cyclopropane ring exhibits unusual strain-induced reactivity, which can be harnessed for designing novel materials with tailored electronic characteristics. These insights are expected to drive innovation in areas such as organic electronics and nanotechnology.

In terms of environmental impact, studies have shown that both 1-(1-Amino-2-Hydroxyethyl)cyclopropan-1-Ol and Trifluoroacetic Acid are biodegradable under specific conditions, reducing their ecological footprint compared to traditional chemical reagents. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, Compound CAS No. 2757999-95-2, along with Trifluoroacetic Acid, represents a powerful toolset for modern chemists and biochemists. Its unique structure, versatile reactivity, and compatibility with cutting-edge synthetic techniques make it an indispensable component in contemporary research and industrial applications.